tert-butyl (2S)-2-(aminomethyl)-4,4-dimethylpyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S)-2-(aminomethyl)-4,4-dimethylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H24N2O2/c1-11(2,3)16-10(15)14-8-12(4,5)6-9(14)7-13/h9H,6-8,13H2,1-5H3/t9-/m0/s1
• InChI Key: MOJAUSWMTZEJEX-VIFPVBQESA-N
• Canonical SMILES: CC1(CC(N(C1)C(=O)OC(C)(C)C)CN)C
• Isomeric SMILES: CC1(C[C@H](N(C1)C(=O)OC(C)(C)C)CN)C
• Molecular Formula: C12H24N2O2
• Molecular Weight: 228.33 g/mol

Description

Tert-butyl (2S)-2-(aminomethyl)-4,4-dimethylpyrrolidine-1-carboxylate, commonly known as Tert-butyl carbamate, is a chemical compound that has gained significant attention in scientific research due to its unique properties.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry Applications

One significant area of research involving tert-butyl (2S)-2-(aminomethyl)-4,4-dimethylpyrrolidine-1-carboxylate relates to its role in the synthesis of N-heterocycles. This compound is highlighted for its application in creating structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives, which are crucial motifs in many natural products and therapeutically relevant compounds. The literature review by Philip et al. (2020) delves into the use of tert-butanesulfinamide, a related sulfinamide, in the asymmetric synthesis of N-heterocycles via sulfinimines, underscoring the significance of these methodologies in medicinal chemistry and drug development Philip et al., 2020.

Environmental and Analytical Chemistry

The research on ethers, including tert-butyl-based compounds, extends into environmental and analytical chemistry, where their properties, synthesis, and degradation pathways are studied. Marsh et al. (1999) review the thermophysical property measurements of ethers like MTBE (methyl tert-butyl ether) and their mixtures, focusing on their applications as gasoline additives to enhance fuel performance and reduce emissions. This encompasses the environmental fate and analytical detection of such compounds, highlighting the intersection between chemical synthesis and environmental science Marsh et al., 1999.

Biotechnology and Bioseparation

In the field of biotechnology, three-phase partitioning (TPP) is an emerging nonchromatographic bioseparation technology gaining attention for its efficiency in separating bioactive molecules from natural sources. Yan et al. (2018) discuss TPP's application, including the role of tert-butanol, a related compound, in establishing optimal conditions for bioseparation processes. This highlights the broader applicability of tert-butyl-based compounds beyond organic synthesis, extending into bioprocessing and the purification of biomolecules Yan et al., 2018.